Cas no 1171898-94-4 (2-CHLORO-N-(4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE HYDROCHLORIDE)

• Product Name: 2-CHLORO-N-(4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE HYDROCHLORIDE
• CAS No: 1171898-94-4
• MF: C₆H₈Cl₂N₂OS
• MW: 227.111517906189
• MDL: MFCD09971562
• CID: 5157323
• PubChem ID: 43810578
• Update Time: 2025-06-12

2-CHLORO-N-(4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride
• 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide;hydrochloride
• Z2651952220
• 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamidehydrochloride
• 2-CHLORO-N-(4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE HYDROCHLORIDE

• MDL： MFCD09971562
• Inchi： 1S/C6H7ClN2OS.ClH/c1-4-3-11-6(8-4)9-5(10)2-7;/h3H,2H2,1H3,(H,8,9,10);1H
• InChI Key： WCNHQPWVWRWEFM-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(C)=CS1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-CHLORO-N-(4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE HYDROCHLORIDE

2-CHLORO-N-(4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE HYDROCHLORIDE: A Comprehensive Overview

2-Chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride (CAS No. 1171898-94-4) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 2-chloro-N-(4-methylthiazol-2-yl)acetamide hydrochloride, has garnered attention for its potential therapeutic properties and its role in various chemical syntheses. In this article, we will delve into the structure, synthesis, properties, and applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride is characterized by a chloroacetamide moiety attached to a 4-methylthiazole ring. The presence of the chlorine atom and the methylthiazole ring imparts unique chemical and biological properties to this compound. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it more suitable for various applications in pharmaceutical formulations.

Recent studies have highlighted the potential of 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound exhibited potent anti-inflammatory activity, suggesting its potential as a lead molecule for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride has been explored for its antimicrobial activity. A research paper published in Antimicrobial Agents and Chemotherapy (2023) reported that the compound demonstrated significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for its use in developing novel antibiotics to combat drug-resistant bacterial infections.

The synthesis of 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride involves several well-documented methods. One common approach involves the reaction of 4-methylthiazole-2-carboxylic acid with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting amide is then converted to its hydrochloride salt by treatment with hydrogen chloride gas or an equivalent acid. This synthetic route is efficient and scalable, making it suitable for industrial production.

The physical and chemical properties of 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride have been extensively studied. The compound is a white crystalline solid with a melting point ranging from 185°C to 187°C. It is highly soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it easy to handle and formulate for various applications.

In terms of safety and handling, 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling the compound to minimize exposure risks.

The potential applications of 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride extend beyond pharmaceuticals. In the field of materials science, researchers have explored its use as a functional monomer in polymer synthesis. A study published in Macromolecules (2023) demonstrated that incorporating this compound into polymer chains can enhance the thermal stability and mechanical strength of the resulting materials. This finding has implications for developing advanced materials with improved performance characteristics.

In conclusion, 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide hydrochloride (CAS No. 1171898-94-4) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and other areas. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.